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Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B15596933 Get Quote

10-Hydroxy-16-epiaffinine: An In-Depth
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Hydroxy-16-epiaffinine is a naturally occurring indole alkaloid isolated from the herbs of

Rauvolfia verticillata[1]. As a member of the sarpagine-related alkaloid family, it possesses a

complex tetracyclic structure. This technical guide provides a summary of the currently

available physical and chemical properties of 10-Hydroxy-16-epiaffinine. However, it is

important to note that detailed experimental data, including specific spectral analyses,

comprehensive experimental protocols for its isolation, and its biological activity, are not

extensively reported in publicly accessible scientific literature.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 10-Hydroxy-16-epiaffinine is

presented in the table below. It is noteworthy that experimental values for properties such as

melting point and boiling point are not currently available in the cited resources.
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Property Value Source

Molecular Formula C₂₀H₂₄N₂O₃ [1][2]

Molecular Weight 340.4 g/mol [1][2]

Appearance Yellow Powder [1]

Purity >95% to ≥98% [1][2]

CAS Number 82513-70-0 [2]

Storage Conditions
Store at -20°C under an inert

atmosphere.
[2]

Experimental Data
Detailed experimental data for 10-Hydroxy-16-epiaffinine, such as Nuclear Magnetic

Resonance (NMR) spectra, Infrared (IR) spectra, and Mass Spectrometry (MS) data, are not

readily available in the surveyed literature. For professionals in drug development and scientific

research, the acquisition of such data through direct experimentation is a necessary step for

comprehensive characterization.

Experimental Protocols
Specific, detailed experimental protocols for the isolation, purification, and characterization of

10-Hydroxy-16-epiaffinine from Rauvolfia verticillata are not published in the available

scientific literature. General alkaloid extraction and purification techniques would likely be

applicable, but optimization for this specific compound would be required.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity,

pharmacological properties, or associated signaling pathways of 10-Hydroxy-16-epiaffinine.

Further research is necessary to elucidate any potential therapeutic effects or mechanisms of

action.

Logical Workflow for Characterization
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For researchers aiming to characterize 10-Hydroxy-16-epiaffinine, a logical experimental

workflow would be necessary. The following diagram illustrates a potential approach, starting

from the natural source and leading to biological assessment.

A proposed workflow for the comprehensive study of 10-Hydroxy-16-epiaffinine.

Conclusion
10-Hydroxy-16-epiaffinine remains a largely uncharacterized natural product. While its basic

chemical identity has been established, a significant gap exists in the scientific literature

regarding its detailed physicochemical properties, experimental protocols for its study, and its

biological functions. The information provided in this guide serves as a foundational summary

of what is currently known and highlights the extensive opportunities for future research into

this intriguing indole alkaloid. The provided workflow diagram offers a strategic approach for

researchers to systematically investigate and unlock the potential of 10-Hydroxy-16-
epiaffinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15596933?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

